Cas no 60796-12-5 (1-Hexen-3-one, 5-methyl-1-phenyl-, (1E)-)

• Product Name: 1-Hexen-3-one, 5-methyl-1-phenyl-, (1E)-
• CAS No: 60796-12-5
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 495495
• Update Time: 2026-04-29

1-Hexen-3-one, 5-methyl-1-phenyl-, (1E)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexen-3-one, 5-methyl-1-phenyl-, (1E)-

• Inchi： InChI=1S/C13H16O/c1-11(2)10-13(14)9-8-12-6-4-3-5-7-12/h3-9,11H,10H2,1-2H3/b9-8+
• InChI Key： LLVCDRTZBYXKII-CMDGGOBGSA-N
• SMILES： CC(C)CC(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 188.12018
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 17.07